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Compound of Interest

Compound Name:
2-(Chloromethyl)-5-

(trifluoromethyl)pyridine

Cat. No.: B1591792 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-(Chloromethyl)-5-
(trifluoromethyl)pyridine

This guide provides a comprehensive safety overview for 2-(Chloromethyl)-5-
(trifluoromethyl)pyridine (CAS RN: 128790-14-7), a key heterocyclic building block in

pharmaceutical and agrochemical research. Due to the limited availability of a complete,

published Safety Data Sheet (SDS) for this specific compound, this document synthesizes

direct information with expert analysis of closely related structural analogues. This approach

provides a robust framework for risk assessment and safe handling protocols, grounded in

established chemical principles. The primary analogues referenced are 2-Chloro-5-

(trifluoromethyl)pyridine and 2-Chloro-5-(chloromethyl)pyridine, which share the

trifluoromethylpyridine core and the reactive chloromethyl group, respectively.

Chemical Identification and Physicochemical
Properties
Accurate identification is the foundation of chemical safety. The properties of the target

compound are expected to be similar to its analogues, which exist as low-melting solids or

liquids at or near room temperature.
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Identifier
2-(Chloromethyl)-5-

(trifluoromethyl)pyridine

Analogue: 2-Chloro-5-

(trifluoromethyl)pyridine

CAS Number 128790-14-7[1] 52334-81-3[2]

Molecular Formula C₇H₅ClF₃N[1] C₆H₃ClF₃N[2]

Molecular Weight 195.57 g/mol [1] 181.54 g/mol [2]

IUPAC Name
2-(chloromethyl)-5-

(trifluoromethyl)pyridine

2-chloro-5-

(trifluoromethyl)pyridine[2]

Synonyms Not available 2,5-CTF[3]

Appearance

Not specified, likely white to

yellowish crystalline low

melting solid[4]

White to yellowish crystalline

low melting solid[4]

Melting Point Not specified 32-34 °C

Boiling Point Not specified 152 °C[4]

Density Not specified 1.417 g/mL at 25 °C

Hazard Identification and GHS Classification
The primary hazards associated with this class of compounds stem from the reactivity of the

chloromethyl group, which can act as an alkylating agent, and the general toxicity profile of

halogenated pyridines. The Globally Harmonized System (GHS) provides a universal

framework for communicating these hazards.

GHS Classification
Based on available data for the target compound and its analogues, the following GHS

classifications are pertinent. The signal word is Warning.[1]

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

Acute Toxicity, Inhalation (Category 4), H332: Harmful if inhaled.[2][5]

Skin Irritation (Category 2), H315: Causes skin irritation.[1]
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Eye Irritation (Category 2), H319: Causes serious eye irritation.[1]

Specific Target Organ Toxicity — Single Exposure (Category 3), H335: May cause

respiratory irritation.[1]

Specific Target Organ Toxicity — Single and Repeated Exposure (Category 1), H370 &

H372: Analogues show evidence of causing damage to the central nervous system and liver

through prolonged or repeated exposure.[5]

GHS Hazard Pictograms and Summary
The following pictograms represent the core hazards associated with 2-(Chloromethyl)-5-
(trifluoromethyl)pyridine.

GHS Hazard Communication

! Health Hazard
(STOT)
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Acute Toxicity

Click to download full resolution via product page

Caption: GHS Pictograms for Associated Hazards.

Expert Insight: The trifluoromethyl group enhances the electrophilic nature of the pyridine ring,

while the chloromethyl group provides a reactive site. This combination suggests that the

compound can readily react with biological nucleophiles, explaining the observed irritation and

toxicity. Therefore, preventing direct contact and inhalation is the primary safety objective.
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First-Aid Measures: A Self-Validating Protocol
Immediate and appropriate first aid is critical to minimizing harm. The following protocols are

designed to address exposure based on established best practices for similar chemical

classes.
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Exposure Route Protocol Causality and Rationale

Inhalation

1. Immediately move the

affected person to fresh air.[6]

2. If breathing is difficult,

administer oxygen. If breathing

has stopped, begin artificial

respiration immediately. Do not

use mouth-to-mouth

resuscitation.[3][6] 3. Seek

immediate medical attention.

[7]

This protocol prioritizes

removing the individual from

the toxic atmosphere. Artificial

respiration with a proper

device prevents the rescuer

from potential exposure.

Skin Contact

1. Immediately remove all

contaminated clothing and

shoes.[5] 2. Flush the affected

skin area with copious

amounts of water for at least

15 minutes, followed by

washing with soap and water.

[7] 3. Seek medical attention if

irritation persists.[5]

Rapid removal of the chemical

source and dilution with water

is the most effective way to

minimize skin irritation and

potential absorption.

Eye Contact

1. Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.[7] 2.

Remove contact lenses if

present and easy to do so.

Continue rinsing.[7] 3. Seek

immediate medical attention,

preferably from an

ophthalmologist.[5]

The eye's delicate tissues are

highly susceptible to damage.

Prolonged, gentle flushing is

essential to physically remove

the irritant and prevent long-

term injury.

Ingestion 1. Rinse mouth thoroughly with

water. Do not induce vomiting.

[6] 2. Never give anything by

mouth to an unconscious

person.[8] 3. Call a poison

Inducing vomiting can cause

aspiration of the chemical into

the lungs, leading to severe

secondary damage. The goal

is to dilute the substance and
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control center or seek

immediate medical attention.

[5][6]

seek professional medical

intervention.

Fire-Fighting and Accidental Release Measures
Fire-Fighting
The compound is a combustible solid/liquid.[5] In case of fire, use water spray, dry chemical,

carbon dioxide, or appropriate foam.[5]

Critical Insight: Firefighters must wear a self-contained breathing apparatus (SCBA) and full

protective gear.[7] Combustion of this organohalogen compound will produce highly toxic and

corrosive gases, including:

Nitrogen oxides (NOx)

Carbon monoxide (CO) and Carbon dioxide (CO₂)

Hydrogen chloride (HCl) gas

Gaseous hydrogen fluoride (HF)[5][7]

Accidental Release Protocol
A structured response to a spill is essential to protect personnel and the environment.
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Spill Detected

Evacuate unnecessary personnel.
Ensure adequate ventilation.

Don appropriate PPE:
- Nitrile/Neoprene Gloves

- Safety Goggles & Face Shield
- Lab Coat

- Respirator (if required)

Contain the spill.
Prevent entry into drains.

For liquids: Cover with inert absorbent material
(vermiculite, sand).

For solids: Gently sweep up material.
Avoid creating dust.

Collect material into a suitable,
labeled disposal container.

Decontaminate the spill area
with soap and water.

Dispose of waste according to
local, state, and federal regulations.

Incident Reported &
Area Safe

Click to download full resolution via product page

Caption: Step-by-step workflow for accidental release management.
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Handling, Storage, and Personal Protection
Proactive measures are paramount for safety. The hierarchy of controls dictates that

engineering solutions are superior to reliance on PPE alone.

Safe Handling Workflow
All manipulations of 2-(Chloromethyl)-5-(trifluoromethyl)pyridine must be performed within a

certified chemical fume hood.

Preparation:
- Confirm fume hood is operational.

- Assemble all necessary equipment.
- Don required PPE.

Aliquot / Weighing:
- Perform all transfers within the fume hood.

- Use anti-static measures if applicable.
- Keep container tightly closed when not in use.

Reaction / Use:
- Maintain vigilance over the process.

- Ensure secondary containment is in place.

Post-Procedure Cleanup:
- Decontaminate all surfaces and equipment.

- Segregate waste streams correctly.

PPE Removal & Hygiene:
- Remove gloves using proper technique.

- Wash hands thoroughly with soap and water.
- Do not eat, drink, or smoke in the lab area.

Click to download full resolution via product page

Caption: Standard workflow for safely handling the reagent.
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Storage and Incompatibility
Proper storage is crucial for maintaining chemical integrity and preventing hazardous reactions.

Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3] Keep

refrigerated (below 4°C/39°F) and protected from light.[3][7]

Incompatibilities: Keep away from strong oxidizing agents, strong bases, and acids.[3][9]

Contact with incompatible materials can lead to vigorous, exothermic reactions.

Exposure Controls and Personal Protective Equipment
(PPE)

Control Type Specification and Rationale

Engineering

Chemical Fume Hood: All work must be

conducted in a properly functioning fume hood

to keep airborne concentrations low.[3] Eyewash

Station & Safety Shower: Must be readily

accessible in the immediate work area.[8]

Eye/Face Protection

Chemical Safety Goggles: Wear appropriate

protective eyeglasses or chemical safety

goggles as described by OSHA's 29 CFR

1910.133 or European Standard EN166.[3][7] A

face shield may be required for larger quantities.

Skin Protection

Gloves: Wear appropriate chemical-resistant

gloves (e.g., nitrile, neoprene). Inspect gloves

prior to use.[3] Clothing: Wear a lab coat or

appropriate protective clothing to prevent skin

exposure.[3]

Respiratory Protection

Respirator: If engineering controls are

insufficient or for emergency response, use a

NIOSH/MSHA or European Standard EN 149

approved respirator with an appropriate

cartridge for organic vapors and particulates.[3]

[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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